Cas no 104182-10-7 (Retinoic acid,3,3-dimethyl- (9CI))

Retinoic acid,3,3-dimethyl- (9CI) structure
104182-10-7 structure
Product Name:Retinoic acid,3,3-dimethyl- (9CI)
CAS No:104182-10-7
MF:C22H32O2
MW:328.488286972046
CID:215894
PubChem ID:165359026
Update Time:2025-04-19

Retinoic acid,3,3-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Retinoic acid,3,3-dimethyl- (9CI)
    • SRI 5631-2
    • 104182-10-7
    • DTXSID501308696
    • Retinoic acid, 3,3-dimethyl-
    • Inchi: 1S/C22H32O2/c1-16(9-8-10-17(2)13-20(23)24)11-12-19-18(3)14-21(4,5)15-22(19,6)7/h8-13H,14-15H2,1-7H3,(H,23,24)/b10-8+,12-11+,16-9+,17-13+
    • InChI Key: YEARAFLBUPPKEI-JQVQEMKWSA-N
    • SMILES: OC(/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CC(C)(C)CC1(C)C)=O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 328.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 635
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 52.54
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